Interpatient Imprecision Reduction
In a direct head-to-head clinical study, O'Halloran and Ilett (2008) compared SIR-d3 versus desmethoxyrapamycin (DMR) as the internal standard for quantifying sirolimus in whole blood from 72 transplant patients by HPLC-ESI-MS/MS [1]. The interpatient assay imprecision (CV%) range was 2.7%–5.7% with SIR-d3 compared to 7.6%–9.7% with DMR — a reduction spanning 3.8 to 4.9 percentage points depending on the QC level. This represents an approximate 2.5- to 2.8-fold improvement in precision consistency across diverse patient matrices.
| Evidence Dimension | Interpatient assay imprecision (CV% range) for sirolimus quantification in whole blood |
|---|---|
| Target Compound Data | SIR-d3 IS: CV = 2.7% – 5.7% |
| Comparator Or Baseline | Desmethoxyrapamycin (DMR, structural analog IS): CV = 7.6% – 9.7% |
| Quantified Difference | CV reduction of 3.8 – 4.9 absolute percentage points; approximately 2.5–2.8-fold precision improvement |
| Conditions | High-throughput HPLC-ESI-MS/MS, protein precipitation extraction, 72 patient whole-blood samples, proficiency-testing material |
Why This Matters
Lower interpatient CV directly reduces the risk of misclassifying a patient as above or below the narrow therapeutic window (typically 4–12 ng/mL for sirolimus), which is a critical procurement criterion for clinical TDM laboratories selecting an internal standard.
- [1] O'Halloran S, Ilett KF. Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. Clinical Chemistry, 2008; 54(8): 1386–1389. doi:10.1373/clinchem.2008.103952. View Source
